Cas no 93339-98-1 (1-(2-fluoro-6-hydroxyphenyl)ethan-1-one)

1-(2-fluoro-6-hydroxyphenyl)ethan-1-one structure
93339-98-1 structure
Product Name:1-(2-fluoro-6-hydroxyphenyl)ethan-1-one
CAS No:93339-98-1
MF:C8H7FO2
MW:154.138386011124
MDL:MFCD01090995
CID:91071
PubChem ID:2737324
Update Time:2024-10-26

1-(2-fluoro-6-hydroxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Fluoro-6-hydroxyphenyl)ethanone
    • 2'-Fluoro-6'-hydroxyacetophenone
    • 2-fluoro-6-hydroxyacetophenone
    • 1-(2-fluoro-6-hydroxyphenyl)ethan-1-one
    • Ethanone, 1-(2-fluoro-6-hydroxyphenyl)-
    • 1-(2-Fluoro-6-hydroxy-phenyl)-ethanone
    • PSNPXFMLAVLPPP-UHFFFAOYSA-N
    • WT494
    • 1-acetyl-2-fluoro-6-hydroxybenzene
    • STL555077
    • BBL101281
    • SBB086984
    • TD1048
    • VZ34276
    • CM11199
    • AS01204
    • 1-(2-Fluoro-6-hydroxyphenyl)ethanone (ACI)
    • 2′-Fluoro-6′-hydroxyacetophenone
    • AKOS005257873
    • DTXSID10371990
    • 2 inverted exclamation mark -Fluoro-6 inverted exclamation mark -hydroxyacetophenone
    • ETHANONE,1-(2-FLUORO-6-HYDROXYPHENYL)-
    • AC-28683
    • FS-2086
    • SCHEMBL467416
    • 93339-98-1
    • SY031353
    • CS-W005023
    • MFCD01090995
    • EN300-262316
    • MDL： MFCD01090995
    • Inchi： 1S/C8H7FO2/c1-5(10)8-6(9)3-2-4-7(8)11/h2-4,11H,1H3
    • InChI Key： PSNPXFMLAVLPPP-UHFFFAOYSA-N
    • SMILES： O=C(C)C1C(O)=CC=CC=1F

Computed Properties

  • Exact Mass: 154.04300
  • Monoisotopic Mass: 154.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • Surface Charge: 0
  • Tautomer Count: 9
  • XLogP3: 1.9

Experimental Properties

  • Color/Form: liquid
  • Density: 1.247
  • Boiling Point: 224℃ at 760 mmHg
  • Flash Point: 224°Cat760mmHg
  • Refractive Index: 1.534
  • PSA: 37.30000
  • LogP: 1.73390
  • Solubility: Not determined

1-(2-fluoro-6-hydroxyphenyl)ethan-1-one Security Information

1-(2-fluoro-6-hydroxyphenyl)ethan-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

1-(2-fluoro-6-hydroxyphenyl)ethan-1-one Pricemore >>

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1-(2-fluoro-6-hydroxyphenyl)ethan-1-one Production Method

Production Method 1

120484-50-6 120484-50-6
93339-98-1 93339-98-1
Reaction Conditions
1.1 Reagents: Aluminum chloride Solvents: Dichloromethane ;  cooled; rt; 12 h, rt
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Preparation of chromenone derivatives for use as PI3K protein kinase modulators
, World Intellectual Property Organization, , ,

Production Method 2

917-54-4 917-54-4
67531-86-6 67531-86-6
93339-98-1 93339-98-1
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  3 h, 0 °C → rt
Reference
Preparation of 3-fluorochromanone by metal-free catalytic hydrogenation
, China, , ,

Production Method 3

94088-46-7 94088-46-7
93339-98-1 93339-98-1
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  20 min, 75 °C
1.3 Reagents: Boron tribromide Solvents: Dichloromethane ;  -78 °C; 1 h, -78 °C → 23 °C
Reference
Chromenones as potent bradykinin B1 antagonists
Bryan, Marian C.; Biswas, Kaustav; Peterkin, Tanya A. N.; Rzasa, Robert M.; Arik, Leyla; et al, Bioorganic & Medicinal Chemistry Letters, 2012, 22(1), 619-622

Production Method 4

120484-50-6 120484-50-6
93339-98-1 93339-98-1
Reaction Conditions
1.1 Reagents: Boron tribromide Solvents: Dichloromethane ;  -78 °C; -78 °C → 0 °C
1.2 Solvents: Water
Reference
Preparation of spiro[2H-1-benzopyran-2,4'-piperidine] derivatives as glycine transport inhibitors
, World Intellectual Property Organization, , ,

Production Method 5

93339-98-1 93339-98-1
Reaction Conditions
Reference
Hydroxylated nebivolol metabolites for treating and/or preventing vascular diseases
, World Intellectual Property Organization, , ,

Production Method 6

93339-98-1 93339-98-1
Reaction Conditions
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Use of flavone derivatives for gastroprotection
, United States, , ,

Production Method 7

93339-98-1 93339-98-1
Reaction Conditions
Reference
Preparation of benzopyranopyrazoles and analogs as immunomodulating agents.
, China, , ,

Production Method 8

93339-98-1 93339-98-1
Reaction Conditions
Reference
Preparation of 6-fluoro-4-chromanone-2-carboxylic acid esters or amides
, Japan, , ,

Production Method 9

93339-98-1 93339-98-1
Reaction Conditions
Reference
Preparation of [1]benzopyrano[4,3-c]pyrazole derivatives as immunomodulators
, European Patent Organization, , ,

Production Method 10

93339-98-1 93339-98-1
Reaction Conditions
Reference
Trans-1,2,3,3a,9,9a-Hexahydro[1]benzopyrano[2,3-c]pyrroles, and their compositions and use as α2-adrenoreceptor antagonists in the treatment of depression and other conditions
, United States, , ,

1-(2-fluoro-6-hydroxyphenyl)ethan-1-one Raw materials

1-(2-fluoro-6-hydroxyphenyl)ethan-1-one Preparation Products

1-(2-fluoro-6-hydroxyphenyl)ethan-1-one Related Literature

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